Cas no 75458-15-0 (2-azido-1,4-dichlorobenzene)

• Product Name: 2-azido-1,4-dichlorobenzene
• CAS No: 75458-15-0
• MF: C₆H₃Cl₂N₃
• MW: 188.014118432999
• MDL: MFCD00211418
• CID: 3370480
• PubChem ID: 12650885
• Update Time: 2025-06-08

2-azido-1,4-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• BENZENE, 2-AZIDO-1,4-DICHLORO-
• 2-azido-1,4-dichlorobenzene
• 1-azido-2,5-dichlorobenzene
• 75458-15-0
• AKOS009384975
• EN300-271930

• MDL： MFCD00211418
• Inchi： 1S/C6H3Cl2N3/c7-4-1-2-5(8)6(3-4)10-11-9/h1-3H
• InChI Key： PBOIWTSGFKZKGK-UHFFFAOYSA-N
• SMILES： N(C1C=C(Cl)C=CC=1Cl)=[N+]=[N-]

Computed Properties

• Exact Mass: 186.9704025Da
• Monoisotopic Mass: 186.9704025Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 14.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylazides

Additional information on 2-azido-1,4-dichlorobenzene

Comprehensive Overview of 2-Azido-1,4-Dichlorobenzene (CAS No. 75458-15-0): Properties, Applications, and Research Insights

2-Azido-1,4-dichlorobenzene (CAS No. 75458-15-0) is a specialized aromatic compound that has garnered significant attention in organic synthesis and material science due to its unique structural features. The molecule combines a benzene ring substituted with two chlorine atoms at the 1 and 4 positions and an azido group (-N₃) at the 2 position. This configuration makes it a versatile intermediate for click chemistry reactions, a topic widely searched in modern synthetic chemistry. Researchers frequently explore its role in bioorthogonal labeling and polymer modification, aligning with trends in drug discovery and advanced materials.

The compound's physicochemical properties are critical for its applications. With a molecular formula of C₆H₃Cl₂N₃, it exhibits moderate solubility in organic solvents like dichloromethane and acetone, which is often queried in solubility databases. Its stability under controlled conditions and reactivity in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC)—a hallmark of click chemistry—makes it a staple in laboratories focusing on high-efficiency coupling reactions. Recent publications highlight its utility in designing fluorescent probes and photoresponsive materials, addressing the growing demand for smart sensors in biotechnology.

From an industrial perspective, 2-azido-1,4-dichlorobenzene is pivotal in agrochemical and pharmaceutical research. Patent analyses reveal its use in synthesizing herbicide intermediates, a hot topic in sustainable agriculture. Environmental scientists also investigate its degradation pathways, responding to public interest in green chemistry and eco-friendly synthesis. These aspects are frequently searched in academic and industrial forums, underscoring the compound's relevance.

Safety and handling protocols for CAS No. 75458-15-0 are another area of user interest. While not classified as hazardous under standard regulations, proper storage away from light and heat is recommended due to the azido group's potential sensitivity. This aligns with laboratory safety searches, such as "azide compound storage guidelines", which rank highly in scientific search engines.

In summary, 2-azido-1,4-dichlorobenzene bridges fundamental research and applied science, offering solutions in drug development, material engineering, and environmental sustainability. Its multifaceted applications and compatibility with cutting-edge techniques like click chemistry ensure its continued prominence in scientific literature and industrial workflows.